Cas no 2227895-64-7 ((2S)-4-(4-chloro-3-nitrophenyl)butan-2-ol)

• Product Name: (2S)-4-(4-chloro-3-nitrophenyl)butan-2-ol
• CAS No: 2227895-64-7
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 5893250
• PubChem ID: 165742067
• Update Time: 2025-10-15

(2S)-4-(4-chloro-3-nitrophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(4-chloro-3-nitrophenyl)butan-2-ol
• EN300-1985091
• 2227895-64-7

• Inchi： 1S/C10H12ClNO3/c1-7(13)2-3-8-4-5-9(11)10(6-8)12(14)15/h4-7,13H,2-3H2,1H3/t7-/m0/s1
• InChI Key： WUYKACQZTDKJEU-ZETCQYMHSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])CC[C@H](C)O

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66Ų

Additional information on (2S)-4-(4-chloro-3-nitrophenyl)butan-2-ol

Comprehensive Guide to (2S)-4-(4-chloro-3-nitrophenyl)butan-2-ol (CAS No. 2227895-64-7): Properties, Applications, and Market Insights

In the ever-evolving field of organic chemistry, (2S)-4-(4-chloro-3-nitrophenyl)butan-2-ol (CAS No. 2227895-64-7) has emerged as a compound of significant interest. This chiral secondary alcohol, featuring a 4-chloro-3-nitrophenyl substituent, is gaining attention for its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly searching for information about this compound's synthesis, stereochemistry, and biological activity, making it a trending topic in chemical forums and research publications.

The molecular structure of (2S)-4-(4-chloro-3-nitrophenyl)butan-2-ol presents unique characteristics that warrant detailed examination. With its chloro and nitro functional groups positioned meta to each other on the aromatic ring, this compound exhibits distinct electronic properties that influence its reactivity. The (2S) stereocenter adds another layer of complexity, making this molecule particularly interesting for studies in asymmetric synthesis and chiral recognition. Recent searches in scientific databases show growing interest in how the stereochemistry affects the compound's physicochemical properties and intermolecular interactions.

From a synthetic chemistry perspective, 2227895-64-7 serves as a valuable intermediate in organic transformations. The presence of both electron-withdrawing groups (nitro and chloro) on the phenyl ring makes it an excellent substrate for nucleophilic aromatic substitution reactions. Many researchers are investigating its use in constructing more complex molecular architectures, particularly in the development of pharmaceutical intermediates and specialty chemicals. The compound's butan-2-ol moiety also provides opportunities for further functionalization through standard alcohol chemistry.

The pharmaceutical industry has shown particular interest in (2S)-4-(4-chloro-3-nitrophenyl)butan-2-ol as a potential building block for drug discovery. The combination of its chirality and aromatic substitution pattern makes it structurally similar to several bioactive molecules. Current research trends indicate exploration of its derivatives as modulators of various biological targets. Scientists are particularly interested in how modifications to the butan-2-ol chain might affect bioavailability and target binding affinity, topics that frequently appear in recent literature searches.

In material science applications, CAS 2227895-64-7 has demonstrated potential as a precursor for advanced materials. The nitrophenyl group can serve as an anchoring point for surface modifications, while the alcohol functionality allows for polymerization or cross-linking reactions. Recent patents and publications suggest growing interest in using this compound for developing functional polymers and liquid crystal materials, with particular attention to how its molecular asymmetry might influence material properties.

The analytical characterization of (2S)-4-(4-chloro-3-nitrophenyl)butan-2-ol presents several interesting aspects that researchers frequently inquire about. Techniques such as chiral HPLC, NMR spectroscopy, and X-ray crystallography are commonly employed to study its purity and configuration. The compound's UV-Vis absorption properties, resulting from its conjugated nitrophenyl system, make it particularly suitable for various spectroscopic analyses. These analytical considerations are among the most searched topics related to this compound in scientific databases.

From a safety and handling perspective, while 2227895-64-7 is not classified as hazardous under standard regulations, proper laboratory precautions should always be observed when working with this compound. Researchers often search for information about its stability, storage conditions, and compatibility with common reagents. The compound's nitro group warrants particular attention in terms of thermal stability, making this a frequently discussed aspect in safety data sheets and technical bulletins.

The commercial availability and synthesis of (2S)-4-(4-chloro-3-nitrophenyl)butan-2-ol are topics of considerable interest in the chemical industry. Current market trends show increasing demand for chiral building blocks like this compound, particularly in the pharmaceutical sector. Manufacturers are developing more efficient synthetic routes to produce enantiomerically pure material, with recent patents focusing on asymmetric reduction methods and enzymatic resolutions. These developments align with the growing industry emphasis on green chemistry and sustainable synthesis.

Future research directions for CAS 2227895-64-7 appear promising, with several emerging applications under investigation. The compound's potential in catalysis, particularly as a ligand in asymmetric transformations, is an active area of study. Additionally, its use in developing fluorescence probes and molecular sensors is gaining traction, leveraging the nitrophenyl group's photophysical properties. These applications frequently appear in recent grant proposals and research publications, indicating the compound's growing importance in cutting-edge chemical research.

For researchers working with (2S)-4-(4-chloro-3-nitrophenyl)butan-2-ol, understanding its structure-activity relationships is crucial. The spatial arrangement of its functional groups creates unique electronic and steric effects that influence its chemical behavior. Computational chemistry studies, particularly molecular modeling and density functional theory (DFT) calculations, are providing valuable insights into these relationships. These computational approaches are among the most searched topics related to this compound, reflecting the chemical community's interest in predictive modeling for molecular design.

In conclusion, (2S)-4-(4-chloro-3-nitrophenyl)butan-2-ol (CAS No. 2227895-64-7) represents a versatile and valuable compound with wide-ranging applications in modern chemistry. Its unique combination of chirality, functional group diversity, and structural features makes it an important subject of study across multiple disciplines. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of chemical innovation, addressing many of the current challenges in drug discovery, material science, and catalysis.